![molecular formula C16H10Cl2N2O4 B2448037 3-[(E)-2-[(3,5-dichlorophenyl)amino]-1-nitroethenyl]-1,3-dihydro-2-benzofuran-1-one CAS No. 320420-36-8](/img/structure/B2448037.png)
3-[(E)-2-[(3,5-dichlorophenyl)amino]-1-nitroethenyl]-1,3-dihydro-2-benzofuran-1-one
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Overview
Description
3-[(E)-2-[(3,5-dichlorophenyl)amino]-1-nitroethenyl]-1,3-dihydro-2-benzofuran-1-one is a useful research compound. Its molecular formula is C16H10Cl2N2O4 and its molecular weight is 365.17. The purity is usually 95%.
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Scientific Research Applications
Solubility and Physical Properties
- The solubility of similar compounds in various solvent mixtures has been studied, providing insights into their physical and chemical properties under different conditions (Soltanpour, Acree, & Jouyban, 2010).
Synthesis and Chemical Reactions
- Research has focused on the synthesis of related compounds, examining the reactions and processes involved in creating these chemicals (Rodríguez, Quiroga-Suavita, & Dotor Robayo, 2022).
Antimicrobial Activities
- Several studies have evaluated the antimicrobial properties of compounds structurally similar to "3-[(E)-2-[(3,5-dichlorophenyl)amino]-1-nitroethenyl]-1,3-dihydro-2-benzofuran-1-one." These studies investigate their effectiveness against various bacterial and fungal strains (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).
Molecular Structure Analysis
- Investigations into the molecular structure of similar compounds, using techniques like X-ray crystallography, provide detailed insights into their molecular conformations and interactions (El‐Hiti et al., 2019).
Antiviral Activity
- Some studies have explored the potential antiviral properties of compounds with structural similarities, assessing their efficacy against various viral strains (Yar, Abdullah, Husain, Bhakht, & De Clercq, 2009).
Mechanism of Action
Target of Action
Similar compounds with indole and imidazole moieties have been found to bind with high affinity to multiple receptors , which could suggest potential targets for this compound.
Mode of Action
It’s worth noting that similar compounds have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, and antioxidant effects . These activities often involve interactions with cellular targets that lead to changes in cell function.
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways, often related to their biological activities .
Result of Action
Similar compounds have demonstrated a range of effects, including cytotoxic activity and anti-inflammatory effects .
properties
IUPAC Name |
3-[(E)-2-(3,5-dichloroanilino)-1-nitroethenyl]-3H-2-benzofuran-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2N2O4/c17-9-5-10(18)7-11(6-9)19-8-14(20(22)23)15-12-3-1-2-4-13(12)16(21)24-15/h1-8,15,19H/b14-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFUUSRPYNVHKAP-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(OC2=O)C(=CNC3=CC(=CC(=C3)Cl)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(OC2=O)/C(=C\NC3=CC(=CC(=C3)Cl)Cl)/[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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